Cas no 55481-88-4 (mollugin)

• Product Name: mollugin
• CAS No: 55481-88-4
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD02752331
• CID: 56770
• PubChem ID: 329825012
• Update Time: 2025-04-18

mollugin Chemical and Physical Properties

Names and Identifiers

• mollugin
• RUBIMAILLIN
• 2H-Naphtho[1,2-b]pyran-5-carboxylic acid
• 6-hydroxy-2, 2-dimethyl-, methylester
• 2,2-Dimethyl-6-hydroxy-2H-naphtho[1,2-b]pyran-5-carboxylic acid methyl ester
• 6-Hydroxy-2,2-dimethyl-2H-naphtho[1,2-b]pyran-5-carboxylic acid methyl ester
• Methyl 6-hydroxy-2,2-dimethylbenzo[h]chromene-5-carboxylate
• MOLLUGIN(SH)
• 2H-Naphtho[1,2-b]pyran-5-carboxylicacid, 6-hydroxy-2,2-dimethyl-, methyl ester
• MOLLUGIN(AS)
• 5-Carbomethoxy-6-hydroxy-2,2-dimethyl-2H-naphtho<1,2-b>-pyran
• 6-Hydroxy-2,2-dimethyl-2H-naphtho(1,2-b)pyran-5-carboxylic acid methyl ester
• 6-Hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylic Acid Methyl Ester
• Methyl 6-Hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylate
• [ "Rubimaillin" ]
• CHEBI:141063
• DTXSID30204059
• Mollugin, >=98% (HPLC)
• VLGATXOTCNBWIT-UHFFFAOYSA-N
• CS-0008814
• Mollugin,(S)
• MFCD02752331
• 55481-88-4
• M98N6A8Z2F
• Z3234884822
• A870182
• CCRIS 6432
• SCHEMBL2115949
• C17H16O4
• CHEMBL446008
• Methyl 6-hydroxy-2,2-dimethyl-2H-benzo[h]chromene-5-carboxylate #
• HY-N0316
• M3091
• CCG-267302
• 2H-Naphtho[1,2-b]pyran-5-carboxylate, 2,2-dimethyl-6-hydroxy-, methyl ester
• s9162
• Rubimailin
• methyl 6-hydroxy-2,2-dimethyl-2h-benzeno[h]chromene-5-carboxylate
• 3'-carbomethoxy-4'-hydroxy-6,6-dimethylnaphtho(1',2'-2,3)pyran
• AC-34129
• FT-0688300
• methyl 6-hydroxy-2,2-dimethyl-benzo[h]chromene-5-carboxylate
• UNII-M98N6A8Z2F
• Q-100638
• 2H-Naphtho(1,2-b)pyran-5-carboxylic acid, 6-hydroxy-2,2-dimethyl-, methyl ester
• AKOS015897118
• BS-49147
• methyl 6-hydroxy-2,2-dimethyl-2H-benzo(h)chromene-5-carboxylate
• DTXCID80126550
• Mollugin?
• 6-Hydroxy-2,2-dimethyl-2H-naphtho(1,2-b)pyran-5-carboxylic acid methyl ester; Rubimaillin
• methyl 6-hydroxy-2,2-dimethylbenzo(h)chromene-5-carboxylate
• DB-050204

• MDL： MFCD02752331
• Inchi： 1S/C17H16O4/c1-17(2)9-8-12-13(16(19)20-3)14(18)10-6-4-5-7-11(10)15(12)21-17/h4-9,18H,1-3H3
• InChI Key： VLGATXOTCNBWIT-UHFFFAOYSA-N
• SMILES： O1C2C3C=CC=CC=3C(=C(C(=O)OC)C=2C=CC1(C)C)O

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.10485899 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.31
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 130.0 to 134.0 deg-C
• Boiling Point: 453.2°C at 760 mmHg
• Flash Point: 167.5±22.2 °C
• Refractive Index: 1.618
• PSA: 55.76000
• LogP: 3.51620
• λmax: 392(MeOH)(lit.)

mollugin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： 24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans
• Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether